Cas no 1630907-06-0 (5,7-dichloro-2-(trideuteriomethyl)pyrazolo[4,3-d]pyrimidine)

5,7-dichloro-2-(trideuteriomethyl)pyrazolo[4,3-d]pyrimidine structure
1630907-06-0 structure
Product Name:5,7-dichloro-2-(trideuteriomethyl)pyrazolo[4,3-d]pyrimidine
CAS No:1630907-06-0
MF:C6H4Cl2N4
MW:206.047243118286
MDL:MFCD28515317
CID:3162872
PubChem ID:91800875
Update Time:2025-04-21

5,7-dichloro-2-(trideuteriomethyl)pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dichloro-2-trideuteromethyl-2H-pyrazolo[4,3-d]pyrimidine
    • 5,7-dichloro-2-(trideuteriomethyl)pyrazolo[4,3-d]pyrimidine
    • CS-0173375
    • 5,7-dichloro-2-((2)H)methyl-2H-pyrazolo[4,3-d]pyrimidine
    • PB47062
    • 1630907-06-0
    • 5,7-dichloro-2-(2H)methyl-2H-pyrazolo[4,3-d]pyrimidine
    • P19969
    • 5,7-Dichloro-2-(methyl-d3)-2H-pyrazolo[4,3-d]pyrimidine
    • PS-15492
    • MDL： MFCD28515317
    • Inchi： 1S/C6H4Cl2N4/c1-12-2-3-4(11-12)5(7)10-6(8)9-3/h2H,1H3/i1D3
    • InChI Key： PLFZXMBGZDYSSV-FIBGUPNXSA-N
    • SMILES： ClC1C2C(=CN(C([2H])([2H])[2H])N=2)N=C(N=1)Cl

Computed Properties

  • Exact Mass: 205.0001318g/mol
  • Monoisotopic Mass: 205.0001318g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.6Ų

5,7-dichloro-2-(trideuteriomethyl)pyrazolo[4,3-d]pyrimidine Pricemore >>

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